![molecular formula C24H27N3O4S B2563965 1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine CAS No. 872200-28-7](/img/structure/B2563965.png)
1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine
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Description
1-[7-(3,4-dimethylbenzenesulfonyl)-2H-[1,3]dioxolo[4,5-g]quinolin-8-yl]-4-ethylpiperazine is a useful research compound. Its molecular formula is C24H27N3O4S and its molecular weight is 453.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with structural similarities to the target compound have been synthesized and evaluated for various biological activities. For instance, derivatives of thiazolidinone, bearing resemblance in their complex synthesis process and potential as antimicrobial agents, have been explored (Patel, Kumari, & Patel, 2012). These studies underscore the compound's role in the development of new therapeutic agents, showcasing its significance in medicinal chemistry.
Antimicrobial and Antifungal Activity
The antimicrobial and antifungal potentials of quinoline derivatives, akin to the compound , have been documented. A study detailed the synthesis of new pyrazoline and pyrazole derivatives, emphasizing their pronounced antimicrobial efficacy (Hassan, 2013). Such research indicates the compound's utility in addressing drug-resistant microbial strains, highlighting its importance in pharmaceutical sciences.
Antitumor Activity
Research into quinoline derivatives has also revealed their potential in cancer therapy. Analogs synthesized for their antitumor properties (Abu‐Hashem & Aly, 2012) offer insights into the compound's application in oncology, suggesting its utility in developing novel anticancer drugs.
Chemical Synthesis and Reactivity
The synthetic routes and reactivity of quinoline-based compounds have been extensively studied, providing a foundation for further chemical exploration of the target compound. For instance, the novel synthesis of oxazolo and pyrano quinolinones (Vlachou et al., 2023) illustrates the compound's relevance in the development of new synthetic methodologies and its potential for diverse chemical transformations.
Properties
IUPAC Name |
7-(3,4-dimethylphenyl)sulfonyl-8-(4-ethylpiperazin-1-yl)-[1,3]dioxolo[4,5-g]quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O4S/c1-4-26-7-9-27(10-8-26)24-19-12-21-22(31-15-30-21)13-20(19)25-14-23(24)32(28,29)18-6-5-16(2)17(3)11-18/h5-6,11-14H,4,7-10,15H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VANXGJFDDWCRDW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C(C=NC3=CC4=C(C=C32)OCO4)S(=O)(=O)C5=CC(=C(C=C5)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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